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Compound of Interest

Compound Name: Ethyl 1-propenyl ether

Cat. No.: B3425792

Technical Support Center: Ethyl 1-Propenyl
Ether

This guide provides essential safety and handling information for researchers, scientists, and
drug development professionals working with Ethyl 1-propenyl ether.

Troubleshooting Guides and FAQs

Q1: 1 am planning a reaction with Ethyl 1-propenyl ether. What are the primary hazards |
should be aware of?

Al: Ethyl 1-propenyl ether is a highly flammable liquid and vapor.[1][2][3][4] It can also cause
eye irritation and may lead to drowsiness or dizziness if inhaled.[1][3][4][5] It is also classified
as harmful to aquatic life with long-lasting effects.[1]

Q2: What are the immediate first aid measures in case of accidental exposure?

A2:

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under
the eyelids. Seek medical attention.[1][3][4]

o Skin Contact: Remove all contaminated clothing immediately and wash the affected area
with plenty of water for at least 15 minutes. If skin irritation occurs, consult a physician.[1][3]
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[4]

 Inhalation: Move the individual to fresh air. If they are not breathing, administer artificial
respiration. Seek medical attention if symptoms persist.[1]

 Ingestion: Clean the mouth with water and then drink plenty of water. Do not induce vomiting.

[11[3]
Q3: What personal protective equipment (PPE) is recommended when handling this chemical?
A3: Itis crucial to wear appropriate PPE to prevent exposure. This includes:
o Eye/Face Protection: Safety glasses with side-shields or goggles are necessary.[2]
o Skin Protection: Wear protective gloves and clothing to prevent skin contact.

» Respiratory Protection: If working in an area with poor ventilation or if exposure limits are
exceeded, use a NIOSH/MSHA or European Standard EN 149 approved respirator.[3]

Q4: How should | properly store Ethyl 1-propenyl ether in the laboratory?

A4: Store the chemical in a tightly closed container in a dry, cool, and well-ventilated area
designated for flammable liquids.[1][2][3][4][6] Keep it away from heat, sparks, open flames,
and other sources of ignition.[1][2][3][4]

Q5: Are there any chemicals that should not be stored or used near Ethyl 1-propenyl ether?

A5: Yes, this chemical is incompatible with acids and strong oxidizing agents.[1][3][4] Avoid any
contact with these substances to prevent hazardous reactions.

Q6: What should | do in case of a small spill?

A6: For small spills, use an inert absorbent material to soak up the chemical. Place the
absorbed material into a suitable, closed container for disposal.[3][4] Ensure the area is well-
ventilated and eliminate all ignition sources.

Q7: How should I dispose of waste Ethyl 1-propenyl ether?
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A7: Dispose of the contents and container to an approved waste disposal plant in accordance
with local, regional, and national regulations.[1] Do not empty into drains as it is harmful to
aquatic life.[3][4]

Quantitative Data Summary

Property Value Source
CAS Number 928-55-2 [L1[2][3][41[6]
Molecular Formula C5H100 [6]
Molecular Weight 86.13 g/mol [2]
Appearance Colorless liquid [1][6]

Boiling Point 67 - 76 °C (152.6 - 168.8 °F) [1]

Flash Point -18 °C (-0.4 °F) [1]

Density 0.778 g/cms3 at 25 °C (77 °F)

Oral LD50 (Rat) 3,625 mg/kg

Experimental Protocol: Quenching a Reaction
Containing Ethyl 1-Propenyl Ether

This protocol outlines a safe method for quenching a reaction mixture containing Ethyl 1-
propenyl ether.

Objective: To safely neutralize the reaction and remove residual Ethyl 1-propenyl ether.
Materials:

o Reaction mixture containing Ethyl 1-propenyl ether

e Quenching agent (e.g., saturated aqueous ammonium chloride)

o Extraction solvent (e.g., diethyl ether or ethyl acetate)

e Drying agent (e.g., anhydrous magnesium sulfate)
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e Personal Protective Equipment (PPE) as specified above

e Fume hood

» Rotary evaporator

Procedure:

e Preparation:
o Ensure the work area is clean and free of ignition sources.
o Don all required PPE, including safety glasses, lab coat, and appropriate gloves.
o Perform all subsequent steps in a certified chemical fume hood.

e Cooling the Reaction:

o Before quenching, cool the reaction mixture to 0 °C using an ice bath to control any
exothermic processes.

e Quenching:

o Slowly add the quenching agent (e.g., saturated agueous ammonium chloride) to the
reaction mixture dropwise with stirring.

o Monitor for any gas evolution or temperature increase. Maintain the temperature at 0 °C.
» Extraction:
o Once the quenching is complete, transfer the mixture to a separatory funnel.

o Add the extraction solvent and gently mix, periodically venting the funnel to release any
pressure.

o Separate the organic layer.

e Drying:
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o Dry the organic layer over an anhydrous drying agent (e.g., magnesium sulfate).

e Solvent Removal:
o Filter off the drying agent.

o Remove the solvent using a rotary evaporator. Ensure the water bath temperature is kept
low to avoid decomposition of the product.

e Waste Disposal:

o Collect all agueous waste and residual Ethyl 1-propenyl ether in a properly labeled
hazardous waste container for disposal according to institutional guidelines.

Logical Workflow for Safe Handling
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Caption: Logical workflow for the safe handling of Ethyl 1-propenyl ether.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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propenyl ether"]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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